668270-12-0

Linagliptin

In Stock

• CAS RN:
• 668270-12-0

• Formula:
• C25H28N8O2

• InChI:
• InChI=1S/C25H28N8O2/c1-4-5-13-32-21-22(29-24(32)31-12-8-9-17(26)14-31)30(3)25(35)33(23(21)34)15-20-27-16(2)18-10-6-7-11-19(18)28-20/h6-7,10-11,17H,8-9,12-15,26H2,1-3H3/t17-/m1/s1

• InChIKey:
• LTXREWYXXSTFRX-QGZVFWFLSA-N

• Linagliptin is a potent inhibitor of dipeptidyl peptidase 4 (DPP-4) with an IC50 value of 1 nM for human recombinant DPP-4.1 It is selective, with ≥10,000-fold selectivity for DPP-4 over a panel of 11 peptidases and proteases. Linagliptin (3 mg/kg) inhibits 90% of plasma DPP-4 activity in rat. It also dose-dependently decreases plasma glucose and increases plasma levels of glucagon-like peptide 1 (GLP-1) and insulin in Zucker diabetic fatty rats. Oral administration of linagliptin reduces HbA1c levels in mice with high-fat diet- and low-dose streptozotocin-induced diabetes. Formulations containing linagliptin have been used for the treatment of type 2 diabetes mellitus.
  Linagliptin is a potent, orally bioavailable dihydropurinedione-based inhibitor of dipeptidyl peptidase 4 (DPP-4), with hypoglycemic activity. The inhibition of DPP-4 by linagliptin appears to be longer l...

8-(3-aminopiperidin-1-yl)-7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione

• CAS RN:
• 1383917-84-7; 668270-12-0

• Formula:
• C25H28N8O2

• InChI:
• InChI=1S/C25H28N8O2/c1-4-5-13-32-21-22(29-24(32)31-12-8-9-17(26)14-31)30(3)25(35)33(23(21)34)15-20-27-16(2)18-10-6-7-11-19(18)28-20/h6-7,10-11,17H,8-9,12-15,26H2,1-3H3

• InChIKey:
• LTXREWYXXSTFRX-UHFFFAOYSA-N

• 8-(3-aminopiperidin-1-yl)-7-(but-2-yn-1-yl)-3-methyl-1-((4-methylquinazolin-2-yl)methyl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C25H28N8O2 and its molecular weight is 472.553. The purity is usually 95%.